Cas no 2172516-41-3 (2-(difluoromethoxy)phenylmethanesulfonyl fluoride)

• Product Name: 2-(difluoromethoxy)phenylmethanesulfonyl fluoride
• CAS No: 2172516-41-3
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 5800311
• PubChem ID: 165720809
• Update Time: 2025-05-25

2-(difluoromethoxy)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)phenylmethanesulfonyl fluoride
• 2172516-41-3
• EN300-1450796
• [2-(difluoromethoxy)phenyl]methanesulfonyl fluoride

• Inchi： 1S/C8H7F3O3S/c9-8(10)14-7-4-2-1-3-6(7)5-15(11,12)13/h1-4,8H,5H2
• InChI Key： ZKGPBWDIDNQFID-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(difluoromethoxy)phenylmethanesulfonyl fluoride

Introduction to 2-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No. 2172516-41-3)

2-(difluoromethoxy)phenylmethanesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2172516-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents.

The structural framework of 2-(difluoromethoxy)phenylmethanesulfonyl fluoride consists of a phenyl ring substituted with a difluoromethoxy group at the ortho position and a methanesulfonyl fluoride moiety at the para position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it an ideal candidate for further functionalization.

In recent years, there has been a surge in research focused on the development of new sulfonyl fluorides due to their broad applications in medicinal chemistry. Sulfonyl fluorides are particularly interesting because they can act as versatile reagents in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. Additionally, they are often employed in the synthesis of sulfonamides, which are key motifs in many biologically active compounds.

The difluoromethoxy group in 2-(difluoromethoxy)phenylmethanesulfonyl fluoride is particularly noteworthy. Difluoromethoxy groups have been shown to enhance metabolic stability and binding affinity in drug candidates. This feature has made them increasingly popular in the design of small-molecule inhibitors and agonists. For instance, recent studies have demonstrated that compounds incorporating difluoromethoxy groups exhibit improved pharmacokinetic profiles, making them more suitable for clinical development.

One of the most compelling applications of 2-(difluoromethoxy)phenylmethanesulfonyl fluoride is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of molecular glues that exploit the ubiquitin-proteasome system to selectively degrade disease-causing proteins. The sulfonyl fluoride moiety serves as a critical component in designing these chimeras, facilitating high-affinity binding to target proteins. Recent advancements in PROTAC technology have highlighted the importance of sulfonyl fluorides in enhancing drug efficacy and selectivity.

Moreover, 2-(difluoromethoxy)phenylmethanesulfonyl fluoride has been utilized in the synthesis of fluorinated arylsulfonamides, which are emerging as potent pharmacophores in various therapeutic areas. These compounds have shown promise in treating neurological disorders, inflammation, and cancer. The ability to introduce fluorine atoms at specific positions on the aromatic ring allows for fine-tuning of biological activity, leading to more effective drug candidates.

The synthetic utility of 2-(difluoromethoxy)phenylmethanesulfonyl fluoride extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The presence of fluorine atoms enhances thermal stability and chemical resistance, making these materials suitable for high-performance applications.

Recent research has also explored the role of 2-(difluoromethoxy)phenylmethanesulfonyl fluoride in green chemistry initiatives. Sulfonyl fluorides can be generated through catalytic processes that minimize waste and energy consumption. This aligns with the growing emphasis on sustainable chemical practices, ensuring that future synthetic routes are both efficient and environmentally friendly.

In conclusion, 2-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No. 2172516-41-3) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, we can expect to see even more innovative applications emerge from this versatile molecule.